Cas no 1805944-29-9 (4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1805944-29-9
• MF: C₈H₆ClF₃INO
• MW: 351.492023944855
• CID: 4834230
• Update Time: 2025-06-09

4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO/c1-4-7(13)5(3-9)2-6(14-4)15-8(10,11)12/h2H,3H2,1H3
• InChI Key： LCCJMFRTEWCXER-UHFFFAOYSA-N
• SMILES： IC1C(C)=NC(=CC=1CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine

Introduction to 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805944-29-9)

4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805944-29-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, an iodine atom, a methyl group, and a trifluoromethoxy substituent, all attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive compounds.

The chloromethyl group in 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine is particularly noteworthy for its reactivity and versatility. It can undergo nucleophilic substitution reactions, making it an excellent leaving group for the introduction of various functional groups. This property is crucial in the synthesis of complex molecules, where precise control over the substitution pattern is essential. Recent studies have shown that the chloromethyl group can be efficiently converted into other functional groups, such as amines, ethers, and thioethers, through well-established synthetic routes.

The presence of an iodine atom in 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine adds another layer of complexity and utility to the molecule. Iodine is known for its high nucleophilicity and reactivity, making it an ideal starting point for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely used in the synthesis of complex organic molecules and have been instrumental in the development of numerous pharmaceuticals. The iodine atom can also be readily replaced by other halogens or functional groups through various substitution reactions, further expanding the synthetic potential of this compound.

The methyl group in 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine contributes to the overall stability and lipophilicity of the molecule. Methyl groups are known to increase the hydrophobic character of organic compounds, which can be beneficial in enhancing their biological activity and pharmacokinetic properties. In medicinal chemistry, lipophilic molecules often exhibit better cell membrane permeability and bioavailability, making them more effective as drug candidates.

The trifluoromethoxy substituent is another key feature of 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine. Trifluoromethoxy groups are known for their strong electron-withdrawing properties and unique steric effects. These properties can significantly influence the electronic structure and reactivity of the molecule, making it suitable for a wide range of applications. In pharmaceutical research, trifluoromethoxy-substituted compounds have shown promise in modulating biological targets such as enzymes and receptors. Recent studies have demonstrated that trifluoromethoxy groups can enhance the potency and selectivity of drug candidates, making them valuable tools in drug discovery.

In terms of its applications, 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine has been extensively studied for its potential use in the development of novel therapeutic agents. One area of particular interest is its role as an intermediate in the synthesis of anticancer drugs. The unique combination of functional groups in this compound allows for the design and synthesis of highly potent and selective inhibitors targeting specific cancer pathways. For example, recent research has shown that derivatives of 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine can effectively inhibit key enzymes involved in cancer cell proliferation and survival.

Beyond cancer research, 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine has also been explored for its potential applications in other therapeutic areas. For instance, it has been used as a building block in the synthesis of compounds targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure through strategic modifications has allowed researchers to develop molecules with improved pharmacological profiles and reduced side effects.

In conclusion, 4-(Chloromethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1805944-29-9) is a highly versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it an excellent starting material for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the development of innovative therapeutic agents.